Cas no 2557-77-9 (3-Fluorothiophenol)

3-Fluorothiophenol Properties

Names and Identifiers

• 3-fluorothiophenol
• 3-Fluorobenzenethiol
• 3-fluorothiobenzene
• 3-Mercaptofluorobenzene
• Benzenethiol,3-fluoro
• m-Fluorobenzenethiol
• m-Fluorothiophenol
• 3-Fluoro thiophenol
• Benzenethiol, 3-fluoro-
• 3-fluorobenzene-1-thiol
• 1-Fluoro-3-mercaptobenzene
• ZDEUGINAVLMAET-UHFFFAOYSA-N
• 3-fluoro-thiophenol
• PubChem5429
• 3-Fluoro-benzenethiol
• 3-fluoro benzenethiol
• 3-Fluorobenzenethiol #
• 3 - Fluoro thiophenol
• C6H5FS
• 1-Fluoro-3-sulphanylbenzene
• KSC202M5F
• 3-Fluorothiophenol, 95%
• FT-0615753
• CS-W013467
• EN300-100319
• EINECS 219-876-2
• PS-9159
• AKOS005207049
• NS00045546
• SCHEMBL18976
• 2557-77-9
• 8Q8QH6A6ED
• J-512564
• DTXSID10180261
• MFCD00040227
• F0422
• DB-046734
• A10976
• 1-Fluoro-3-mercaptobenzene ; 3-Fluorobenzenethiol
• 1-Fluoro-3-mercaptobenzene; 3-Fluorobenzenethiol
• +Expand

• MDL： MFCD00040227
• InChIKey： ZDEUGINAVLMAET-UHFFFAOYSA-N
• Inchi： 1S/C6H5FS/c7-5-2-1-3-6(8)4-5/h1-4,8H
• SMILES： S([H])C1=C([H])C([H])=C([H])C(=C1[H])F
• BRN： 2039302

Computed Properties

• Exact Mass: 128.0096g/mol
• Surface Charge: 0
• XLogP3: 2.4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 128.0096g/mol
• Monoisotopic Mass: 128.0096g/mol
• Topological Polar Surface Area: 1Ų
• Heavy Atom Count: 8
• Complexity: 74.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 3
• Surface Charge: 0

Experimental Properties

• LogP: 2.11440
• PSA: 38.80000
• Refractive Index: 1.554
• Boiling Point: 156°C(lit.)
• Flash Point: Fahrenheit: 147.2 ° f
  Celsius: 64 ° c
  
• Color/Form: Colorless to yellowish liquid
• Solubility: Not available
• Sensitiveness: Stench
• Density: 1.517 g/mL at 25 °C(lit.)

3-Fluorothiophenol Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S26-S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：3
• Dangerous goods sign： Xi
• Hazardous Material transportation number：1993
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：3

3-Fluorothiophenol Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether